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Compound of Interest
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Cat. No.: B15589976 Get Quote

In-Depth Technical Guide: Erythroxytriol P
A comprehensive review of the available scientific literature reveals a significant lack of detailed

information regarding the mechanism of action of Erythroxytriol P. Despite its identification as

a natural product, there is a notable absence of published scientific studies, such as preclinical

or clinical research, that would provide the necessary data for a thorough technical guide as

requested.

Commercial suppliers identify Erythroxytriol P as a diterpenoid naturally occurring in plants of

the Erythroxylum and Sapium genera[1][2][3]. Its chemical formula is C20H36O3, and its

registered CAS number is 7121-99-5[1][2]. One of its synonyms is (13S)-10-Demethyl-9α-

methylpimarane-5α,15,16-triol.

Some anecdotal information from a commercial vendor suggests that Erythroxytriol P may

possess "cocaine-like activity" and could potentially be a precursor to cocaine, thereby possibly

influencing neurotransmitter systems. However, this claim is not substantiated by any cited

experimental evidence in the available resources.

General Biological Activities of Source Genera
While specific data on Erythroxytriol P is unavailable, general research on extracts from the

Erythroxylum and Sapium genera, where this compound is found, indicates a range of

biological activities. These studies, which analyze crude extracts or other isolated compounds,

have reported antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties. It is
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important to note that these activities are attributed to the complex mixture of phytochemicals

present in the extracts and cannot be specifically ascribed to Erythroxytriol P without direct

experimental evidence.

Limitations and Absence of Data
A systematic search of prominent scientific databases, including PubMed and Google Scholar,

for studies specifically investigating the biological activity and mechanism of action of

Erythroxytriol P or its chemical synonyms did not yield any relevant peer-reviewed articles.

Consequently, the core requirements for this technical guide cannot be met for the following

reasons:

No Quantitative Data: There is no published quantitative data from biological assays (e.g.,

IC50, EC50, Ki values) to summarize in tabular format.

No Experimental Protocols: Detailed methodologies for key experiments involving

Erythroxytriol P are not available as no such experiments have been published.

No Signaling Pathways: Without experimental data, it is impossible to delineate any signaling

pathways, experimental workflows, or logical relationships to visualize using Graphviz.

In conclusion, the current body of scientific literature does not contain the specific, in-depth

information required to produce a technical guide on the mechanism of action of Erythroxytriol
P. Further research and publication in peer-reviewed journals are necessary to elucidate its

pharmacological properties and cellular mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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